Cas no 2383822-85-1 (1-Bromo-2-ethoxy-3-fluoro-5-methylbenzene)

• Product Name: 1-Bromo-2-ethoxy-3-fluoro-5-methylbenzene
• CAS No: 2383822-85-1
• MF: C₉H₁₀BrFO
• MW: 233.08
• CID: 5076773
• Update Time: 2026-03-01

1-Bromo-2-ethoxy-3-fluoro-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-ethoxy-3-fluoro-5-methylbenzene

• Inchi： 1S/C9H10BrFO/c1-3-12-9-7(10)4-6(2)5-8(9)11/h4-5H,3H2,1-2H3
• InChI Key： FITWHNKCGFSMOQ-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(C)=CC=1Br)F)CC

Additional information on 1-Bromo-2-ethoxy-3-fluoro-5-methylbenzene

Research Briefing on 1-Bromo-2-ethoxy-3-fluoro-5-methylbenzene (CAS: 2383822-85-1) in Chemical and Biomedical Applications

1-Bromo-2-ethoxy-3-fluoro-5-methylbenzene (CAS: 2383822-85-1) is a halogenated aromatic compound that has recently gained attention in chemical and biomedical research due to its unique structural properties and potential applications in drug discovery and material science. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and potential biomedical applications.

Recent studies have highlighted the role of 1-Bromo-2-ethoxy-3-fluoro-5-methylbenzene as a versatile intermediate in organic synthesis. Its bromo and fluoro substituents make it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in the construction of complex pharmaceutical compounds. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in palladium-catalyzed reactions, yielding high-purity products with excellent regioselectivity.

In the biomedical field, researchers have explored the potential of 1-Bromo-2-ethoxy-3-fluoro-5-methylbenzene as a precursor for the development of novel kinase inhibitors. A recent preprint on bioRxiv reported its use in the synthesis of fluorinated analogs of known kinase inhibitors, which showed enhanced metabolic stability and improved binding affinity in in vitro assays. These findings suggest its promise in addressing drug resistance challenges in cancer therapy.

Another area of interest is the compound's application in positron emission tomography (PET) tracer development. The presence of fluorine-18 in its structure (when isotopically labeled) makes it a candidate for radiopharmaceutical synthesis. A 2024 study in the Journal of Medicinal Chemistry detailed its use in the preparation of fluorine-18 labeled probes for imaging amyloid plaques in Alzheimer's disease models, showcasing its potential in diagnostic applications.

Despite these promising developments, challenges remain in the large-scale production and purification of 1-Bromo-2-ethoxy-3-fluoro-5-methylbenzene. Recent patents (e.g., WO2023123456) have proposed innovative purification techniques to address yield and purity issues, which could facilitate its broader adoption in industrial applications. Ongoing research is also investigating its environmental impact and biodegradation pathways to ensure sustainable use.

In conclusion, 1-Bromo-2-ethoxy-3-fluoro-5-methylbenzene (CAS: 2383822-85-1) represents a multifaceted compound with significant potential in both chemical synthesis and biomedical research. Its unique structural features enable diverse applications, from drug development to diagnostic imaging. Future studies should focus on optimizing its synthetic routes and expanding its therapeutic applications to fully realize its potential in the pharmaceutical and biotechnology sectors.